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Compound of Interest

Compound Name: Eprodisate

Cat. No.: B1200699 Get Quote

Essential Safety and Handling Guide for
Eprodisate
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling Eprodisate. The following procedures for personal

protective equipment (PPE), handling, and disposal are designed to ensure a safe laboratory

environment.

Hazard Identification and Personal Protective
Equipment (PPE)
Eprodisate, also known by its chemical name 1,3-Propanedisulfonic acid, requires careful

handling due to its potential hazards. The following table summarizes the GHS hazard

classifications and recommended personal protective equipment.
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Hazard Classification GHS Hazard Statement Recommended PPE

Acute Toxicity, Oral (Category

4)
H302: Harmful if swallowed

Standard laboratory attire (lab

coat, closed-toe shoes)

Acute Toxicity, Dermal

(Category 4)

H312: Harmful in contact with

skin

Chemical-resistant gloves

(e.g., nitrile)

Skin Corrosion/Irritation

(Category 1B/2)

H314: Causes severe skin

burns and eye damage / H315:

Causes skin irritation

Chemical-resistant gloves, lab

coat

Serious Eye Damage/Eye

Irritation (Category 1/2A)

H318: Causes serious eye

damage / H319: Causes

serious eye irritation

Safety glasses with side

shields or chemical safety

goggles

Acute Toxicity, Inhalation

(Category 4)
H332: Harmful if inhaled

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., fume hood)

Specific Target Organ Toxicity -

Single Exposure (Category 3),

Respiratory System

H335: May cause respiratory

irritation

Use in a well-ventilated area or

with local exhaust ventilation

(e.g., fume hood)

Data synthesized from multiple sources.

Operational Plan: Safe Handling and Storage
Adherence to proper handling and storage protocols is vital to minimize risk and maintain the

integrity of Eprodisate.

Engineering Controls:

Work in a well-ventilated area.

For procedures that may generate dust or aerosols, use a chemical fume hood.

Ensure that eyewash stations and safety showers are readily accessible.

Procedural Steps for Handling:
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Preparation: Before handling, ensure all necessary PPE is donned correctly. Prepare the

workspace by covering surfaces with absorbent, disposable bench paper.

Weighing and Transfer:

Handle Eprodisate as a solid in a manner that minimizes dust generation.

Use a spatula or other appropriate tool for transfers.

If creating solutions, add the solid to the solvent slowly.

General Hygiene:

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly with soap and water after handling and before leaving the

laboratory.[1]

Storage:

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Keep away from incompatible materials such as strong oxidizing agents.

Disposal Plan
Proper disposal of Eprodisate and contaminated materials is essential to prevent

environmental contamination and ensure safety.

Waste Segregation:

Collect waste Eprodisate and any materials contaminated with it (e.g., gloves, bench paper,

pipette tips) in a designated, clearly labeled hazardous waste container.

Do not mix with other waste streams unless compatibility is confirmed.

Disposal Procedure:
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Containerization: Use a chemically resistant, sealable container for all Eprodisate waste.

Labeling: Label the waste container with "Hazardous Waste" and the full chemical name

"Eprodisate (1,3-Propanedisulfonic acid)".

Institutional Guidelines: Dispose of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office, following all local, state, and federal

regulations. Do not dispose of Eprodisate down the drain or in the regular trash.

Personal Protective Equipment (PPE) Workflow
The following diagram illustrates the logical workflow for the selection and use of PPE when

handling Eprodisate.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b1200699?utm_src=pdf-body
https://www.benchchem.com/product/b1200699?utm_src=pdf-body
https://www.benchchem.com/product/b1200699?utm_src=pdf-body
https://www.benchchem.com/product/b1200699?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1200699?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

PPE Selection & Use

Post-Handling & Disposal

Start: Handling Eprodisate

Assess Risks:
- Dust/Aerosol Generation?

- Splash Potential?

Core PPE:
- Lab Coat

- Closed-toe Shoes

Enhanced Eye Protection:
- Chemical Goggles

Splash
Potential

Respiratory Protection:
- Use Fume Hood

Dust/Aerosol
Potential

Hand Protection:
- Chemical-resistant Gloves

Eye Protection:
- Safety Glasses with Side Shields

Decontaminate Work Area

Remove PPE in Correct Order:
1. Gloves

2. Goggles/Face Shield
3. Lab Coat

Dispose of Contaminated PPE
in Hazardous Waste

Wash Hands Thoroughly

End

Click to download full resolution via product page

PPE workflow for handling Eprodisate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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